BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 4-Sulfobenzoic Acid -
Structure, Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: March 2026

Compound of Interest |

Compound Name: 4-sulfinobenzoic acid

CAS No.: 16574-29-1

Cat. No.: B6603855
Abstract

4-Sulfobenzoic acid (CAS 636-78-2) represents a critical bifunctional building block in
advanced materials science and organic synthesis.[1][2] Characterized by the coexistence of a
strongly acidic sulfonic group (

) and a weakly acidic carboxylic group (

) on a para-substituted benzene ring, this molecule exhibits unique supramolecular behavior.[3]
This guide provides a comprehensive technical analysis of its physicochemical properties,
industrial synthesis via oxidative pathways, and its pivotal role as a ligand in Metal-Organic
Frameworks (MOFs) and conducting polymers.[3]

Molecular Architecture & Physicochemical Profile[1]

[4]

The dual functionality of 4-sulfobenzoic acid creates a distinct reactivity profile compared to
monofunctional benzoic acid derivatives.[1] The molecule exists as a zwitterion in certain pH
ranges and forms robust hydrogen-bonded networks in the solid state.[1]

Structural Properties

e IUPAC Name: 4-Sulfobenzoic acid[1][2][4][5]
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Molecular Formula:

[LI[2131[5]6171i8]

Molecular Weight: 202.19 g/mol [1][2]

CAS Registry Number: 636-78-2[1][7][9]

Appearance: White crystalline solid (often hygroscopic)[1][3]

Acidity and pKa Values

The compound acts as a diprotic acid with two distinct dissociation steps.[1][3] The sulfonic
acid group is a strong acid, fully dissociated in agueous solution, while the carboxylic acid
group retains weak acid character.[3]

Functional Group Approx. pKa Nature Electronic Effect

Electron-withdrawing

Sulfonic ( group (EWG)
< 0 (approx -2.[1]0) Strong Acid stabilizes the
) carboxylate anion.[1]

[3]

Acidity is slightly

enhanced compared

to benzoic acid (pKa
414 Weak Acid 4.[1][3]20) due to the
) inductive effect of the

Carboxylic (

para-sulfonate group.

[3]

Solubility Profile

o Water: Highly soluble due to the polar sulfonate group and potential for extensive hydrogen
bonding.[1][3]

¢ Organic Solvents: Soluble in polar protic solvents (ethanol, methanol); limited solubility in
non-polar solvents (hexane, toluene).[1][3]
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Synthetic Pathways & Production

The industrial and laboratory synthesis of 4-sulfobenzoic acid predominantly relies on the
oxidation of p-toluenesulfonic acid (p-TSA).[1] Direct sulfonation of benzoic acid is less favored
due to the deactivating nature of the carboxyl group, which directs electrophilic substitution to
the meta position, not the para position.[3]

Primary Route: Oxidation of p-Toluenesulfonic Acid

This pathway utilizes the ready availability of p-TSA (a byproduct of detergent alkylbenzene
production) and converts the methyl group to a carboxylic acid.[1]

Mechanism & Reagents

 Starting Material:p-Toluenesulfonic acid (monohydrate).
e Oxidant: Sodium Hypochlorite (NaOCI) or Nitric Acid (

).[3]

o Catalyst: No metal catalyst is strictly required for the hypochlorite route, making it "greener,"
though industrial processes may use transition metals (Co/Mn) for air oxidation.[1][3]

Experimental Protocol (Hypochlorite Method)

» Dissolution: Dissolve p-toluenesulfonic acid (1 eq) in water.[1][3]

» Oxidation: Slowly add Sodium Hypochlorite solution (excess, ~3-4 eq) while maintaining
reflux temperature (100-105°C).

e Reaction Time: Reflux for 1-2 hours.
o Work-up:
o Cool the mixture.
o Acidify with concentrated HCI to precipitate the product (or its salt).[1][3]

o Filter and recrystallize from water to obtain high-purity 4-sulfobenzoic acid.[1]
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Visualization: Synthesis Workflow
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Click to download full resolution via product page

Figure 1: Synthetic pathway from Toluene to 4-Sulfobenzoic Acid via p-Toluenesulfonic Acid
oxidation.[10]

Advanced Applications in Materials Science (MOFs)

One of the most significant modern applications of 4-sulfobenzoic acid is as a ligand in Metal-
Organic Frameworks (MOFs).[1] Its bifunctional nature allows it to bridge metal centers using
two distinct coordination modes, leading to diverse topological networks.[1][3]

Coordination Modes

o Carboxylate Binding: Coordinates to metal clusters (e.g., Lanthanides, Zn, Cu) in
monodentate or bidentate modes.[1][3]

¢ Sulfonate Binding: The sulfonate group (

) is a versatile hapticity donor, often bridging metal centers to form secondary building units
(SBUSs).[1][3]

Lanthanide MOFs (Ln-MOFs)

4-Sulfobenzoic acid is particularly effective in constructing Lanthanide-based MOFs (e.g., using
Sm, Eu, Tb).[1][3]
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» Function: The ligand sensitizes the lanthanide ions ("Antenna Effect"), enhancing
luminescence.[1][3]

o Topology: It often forms 3D pillared-layer structures where the sulfonate and carboxylate
groups link 2D metal-oxide sheets.[1]

Visualization: MOF Ligand Logic
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Figure 2: Coordination logic of 4-sulfobenzoic acid in Metal-Organic Framework assembly.

Pharmaceutical & Polymer Utility
Conducting Polymers

In the synthesis of Polyaniline (PANI), 4-sulfobenzoic acid acts as a dopant.[1][2][3]

e Mechanism: The sulfonic acid group protonates the imine nitrogens of the polyaniline chain,
converting it into the conductive emeraldine salt form.[3]
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» Benefit: Unlike inorganic acids (HCI), the organic benzoate tail improves the solubility and
processability of the polymer in organic solvents.[1][3]

Pharmaceutical Intermediates

o Salt Formation: Used to form crystalline salts of basic drug molecules (API), improving their
solubility and bioavailability.[1][3]

e Impurity Marker: It is a known process impurity (Impurity A) in the synthesis of Probenecid, a
uricosuric drug.[1][3] Monitoring its level is critical for regulatory compliance (EP/USP
standards).[1][3]

Safety & Handling (MSDS Summary)

Hazard Classification: Corrosive (Skin Corr.[1][3] 1B).

Hazard Statement Description
H314 Causes severe skin burns and eye damage.[1]
H290 May be corrosive to metals.[1][3]

Handling Protocols:
o PPE: Wear chemical-resistant gloves (Nitrile), safety goggles, and a face shield.[1][3]
 Inhalation: Use in a fume hood. Dust can be irritating to the respiratory tract.[1][3]

e First Aid: In case of skin contact, wash immediately with polyethylene glycol 400 or plenty of
water.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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